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Compound of Interest

Compound Name: Sucrose, 6'-laurate

Cat. No.: B12644094

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential safety and logistical information for the proper disposal of
Sucrose 6'-Laurate, ensuring compliance and minimizing risk.

Sucrose 6'-Laurate is not classified as a hazardous substance; however, adherence to proper
disposal protocols is necessary to maintain a safe laboratory environment.[1] The following
procedures are based on standard safety data sheets and best practices for chemical waste
management.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Sucrose 6'-Laurate is provided in the
table below for easy reference. This data is essential for understanding the substance's
behavior and potential interactions.
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Property Value Source
Molecular Formula C24H44012 [2]
Molecular Weight 524.6 g/mol [2]

[(2R,3S,4S,5R,6R)-6-
[(2S,3S,4S,5R)-3,4-dihydroxy-
IUPAC Name 2,5-bis(hydroxymethyl)oxolan-
2-ylJoxy-3,4,5-trihydroxyoxan-
2-ylImethyl dodecanoate

[2]

Stabili Stable under normal ambient
ability -
conditions

[1]

Personal Protective Equipment (PPE)

Before handling Sucrose 6'-Laurate for disposal, ensure that the appropriate personal

protective equipment is worn. This includes:

Eye Protection: Use safety glasses or goggles.[4]

Disposal Protocol

Gloves: Handle with gloves that have been inspected prior to use.[3]

Respiratory Protection: If dust is generated, respiratory protection is required.[1]

Lab Coat: A standard lab coat should be worn to protect clothing.

The primary method for the disposal of Sucrose 6'-Laurate is to follow national and local

regulations for non-hazardous waste.[1] Do not mix with other waste materials.[1]

Step-by-Step Disposal Procedure:

o Container Management: Ensure the Sucrose 6'-Laurate waste is stored in its original or a

compatible, tightly closed container.[1][3] Label the container clearly.

» Waste Segregation: Do not mix Sucrose 6'-Laurate with other chemical waste.[1]
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o Consult Local Regulations: Before disposal, consult your institution's environmental health
and safety (EHS) office or local waste disposal regulations to confirm the appropriate
disposal pathway for non-hazardous chemical waste.

o Arrange for Pickup/Disposal: Follow your institution's established procedures for chemical
waste pickup.

Accidental Spill Cleanup
In the event of a spill, follow these procedures:
o Personal Precautions: Avoid dust formation and inhalation.[3][5]

o Containment: Collect, bind, and pump off spills.[1] For dry spills, sweep or shovel the
material into a suitable, closed container for disposal.[3]

e Cleaning: Clean the affected area thoroughly.[1]

» Disposal of Cleanup Materials: Dispose of contaminated materials (e.g., paper towels,
absorbent pads) in the same manner as the Sucrose 6'-Laurate waste.

Disposal Workflow

The following diagram outlines the decision-making process and procedural flow for the proper
disposal of Sucrose 6'-Laurate.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.geneseo.edu/sites/default/files/users/247/Sucrose.pdf
https://www.merckmillipore.com/Web-MX-Site/en_US/-/MXN/ShowDocument-File?ProductSKU=EMD_BIO-324374&DocumentType=MSD&DocumentId=324374_SDS_SG_EN.PDF&DocumentUID=357266572&Language=EN&Country=SG&Origin=null
https://www.sigmaaldrich.cn/CN/en/sds/sigma/84110
https://www.geneseo.edu/sites/default/files/users/247/Sucrose.pdf
https://www.sigmaaldrich.cn/CN/en/sds/sigma/84110
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12644094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

llllllllll

Click to download full resolution via product page

Sucrose 6'-Laurate Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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